Cas no 3535-83-9 (Tetraheptylammonium iodide)

• Product Name: Tetraheptylammonium iodide
• CAS No: 3535-83-9
• MF: C₂₈H₆₀IN
• MW: 537.687181472778
• CID: 84782
• PubChem ID: 87577162
• Update Time: 2025-11-01

Tetraheptylammonium iodide Chemical and Physical Properties

Names and Identifiers

• tetraheptylammonium iodide
• Tetra-n-heptylammonium iodide
• tetraheptylazanium,iodide
• 1-Heptanaminium,N,N,N-triheptyl-,iodide
• AC1L2SAR
• ACMC-1AEUW
• Ammonium,tetraheptyl-,iodide
• NHep4(1+)*I(1-)
• 1-Heptanaminium, N,N,N-triheptyl-, iodide
• 1-Heptanaminium, N,N,N-triheptyl-, iodide (1:1)
• TETRAHEPTYLAMMONIUMIODIDE
• Ammonium, tetraheptyl-, iodide
• C28H60N.I
• NSC56441
• 6773AF
• 1-Heptanaminium,N,N-triheptyl-, iodide
• Tetraheptylammonium iodide, >=99.0% (AT)
• HY-W127661
• EINECS 222-570-1
• MFCD00041984
• FT-0711194
• SCHEMBL268388
• DTXSID20883918
• NS00083446
• E78951
• NSC 56441
• tetraheptylazanium;iodide
• 3535-83-9
• T1396
• CS-0185860
• NSC-56441
• AKOS015833286
• KCSOHLKZTZMKQA-UHFFFAOYSA-M
• DTXCID901023400
• tetraheptylazanium iodide
• 222-570-1
• Tetraheptylammonium iodide

• MDL： MFCD00041984
• Inchi： 1S/C28H60N.HI/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4;/h5-28H2,1-4H3;1H/q+1;/p-1
• InChI Key： KCSOHLKZTZMKQA-UHFFFAOYSA-M
• SMILES： [I-].[N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC
• BRN： 4167115

Computed Properties

• Exact Mass: 537.37700
• Monoisotopic Mass: 537.377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.0208 (estimate)
• Melting Point: 120.0 to 125.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 6.68880
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Tetraheptylammonium iodide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Tetraheptylammonium iodide

Tetraheptylammonium Iodide: A Comprehensive Overview

Tetraheptylammonium iodide, with the CAS number 3535-83-9, is a unique organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as tetraheptylammonium iodide, belongs to the family of quaternary ammonium salts, which are widely recognized for their versatile properties. The molecule consists of a central nitrogen atom bonded to four heptyl groups and an iodide ion, making it a highly stable and reactive species. Its structure and properties have made it a valuable tool in fields ranging from organic synthesis to material science.

Recent studies have highlighted the potential of tetraheptylammonium iodide in advancing green chemistry practices. Researchers have explored its role as a catalyst in various organic reactions, particularly in the synthesis of complex molecules. The compound's ability to act as both a phase-transfer catalyst and a nucleophile has been extensively documented, making it a cornerstone in modern chemical synthesis. For instance, a 2023 study published in the *Journal of Organic Chemistry* demonstrated its effectiveness in facilitating the formation of biologically active compounds under mild reaction conditions.

The physical properties of tetraheptylammonium iodide are equally intriguing. It exists as a white crystalline solid at room temperature and is highly soluble in polar solvents such as water and methanol. Its melting point is approximately 120°C, and it exhibits excellent thermal stability up to 200°C. These characteristics make it suitable for use in high-temperature industrial processes without degradation. Furthermore, its low toxicity profile has been confirmed in several toxicity studies, making it a safer alternative to other quaternary ammonium salts in certain applications.

One of the most promising applications of tetraheptylammonium iodide lies in its use as an ion-exchange agent. In water treatment technologies, it has been employed to remove heavy metal ions from contaminated water sources. A 2022 research article in *Environmental Science & Technology* reported that tetraheptylammonium iodide can efficiently adsorb lead and mercury ions from aqueous solutions, offering a cost-effective solution for environmental remediation.

In the realm of materials science, tetraheptylammonium iodide has been utilized as a precursor for the synthesis of novel materials such as graphene oxide composites. Its ability to functionalize graphene surfaces without compromising their electronic properties has opened new avenues for nanotechnology applications. A 2021 study published in *ACS Nano* highlighted its role in enhancing the conductivity of graphene-based materials, paving the way for advancements in flexible electronics and energy storage devices.

Another notable application of tetraheptylammonium iodide is in pharmaceutical research. Its cationic nature allows it to interact with negatively charged biomolecules, making it a potential candidate for drug delivery systems. Researchers have explored its use as a carrier for anti-cancer drugs, where its ability to encapsulate hydrophobic molecules has shown promise in improving drug efficacy and reducing side effects.

From an industrial perspective, tetraheptylammonium iodide is widely used as an additive in lubricants and greases due to its excellent friction-reducing properties. Its ability to form stable complexes with metal surfaces enhances the performance of lubricants under high-stress conditions. A 2023 report by the *Lubricants Journal* noted that its incorporation into industrial lubricants has significantly extended equipment lifespan and reduced maintenance costs.

In conclusion, tetraheptylammonium iodide (CAS No: 3535-83-9) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in research, continue to unlock new possibilities for its use in sustainable chemistry and advanced materials development. As industries increasingly seek eco-friendly solutions, compounds like tetraheptylammonium iodide are poised to play a pivotal role in shaping the future of science and technology.